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The table below summarizes the experimental findings from recent studies on Rebinin's effects. Please note that these

are research findings from specific models, not a direct comparison of analytical methods.

Ke

Study Focus | Disease Test Systems (In v . . Primary Outcomes

. . Treatment Dosing/Concentration -

Model Vitrolln Vivo) & Key Findings
Groups

Anti-tumor In vitro: Mia-PACA2  Robinin 1 uM [1] Inhibited cell

(Pancreatic Cancer) and PANC-1 human alone; proliferation and

[1] pancreatic cancer Robinin + migration. Reduced

cell lines [1] CU-T12-9 expression of EMT

(TLR2 markers (0-SMA,
agonist) [1] snail) and

inflammation
markers (IL-6, TNF-
a). Mechanism:
Targets TLR2 and
downregulates the
PI3K-AKT signaling
pathway. [1]
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Study Focus | Disease
Model

Cardioprotection
(Isoproterenol-
Induced Injury) [2]

Cardioprotection
(Myocardial
Ischemia/Reperfusion)

(3]

Test Systems (In
Vitro/in Vivo)

In vitro: H9c2 rat
cardiomyocytes; In
vivo: Male Sprague-
Dawley rats [2]

In vivo: Male
Sprague-Dawley rats
with induced
hypercholesterolemia
(HC) [3]

Key
Treatment
Groups

Control;
Isoproterenol
(ISO);
Robinin +
ISO;
Metoprolol
(positive
control) +
ISO [2]

Normal
control; HC
alone; HC +
Robinin;
Robinin
alone [3]

Detailed Experimental Protocols

Here is a deeper dive into the methodologies used in the key studies.

Dosing/Concentration

In vitro: 50 pg/ml; In
vivo: 50 mg/kg body
weight [2]

50 mg/kg body weight
(3]

Primary Outcomes
& Key Findings

Reduced ISO-
induced ROS
generation and
apoptosis. Preserved
cell morphology and
modulated ER
stress, showing
protective effects in a
dose-dependent
manner. [2]

Reduced myocardial
ischemia/reperfusion
injury in
hypercholesterolemic
rats. Mechanism:
Activated the
Akt/GSK3p/Fyn-
mediated Nrf2
antioxidant signaling
pathway. [3]

e Cell Culture & Treatment: One normal human pancreatic ductal epithelial cell line (HPNE) and two pancreatic
cancer cell lines (Mia-PACA2, PANC-1) were cultured in Dulbecco’s Modified Eagle Medium with 10% fetal
bovine serum. For experiments, cells were treated with Robinin (dissolved in DMSO) at various concentrations

1.

o Cell Proliferation (CCK-8 Assay): Cells were seeded in 96-well plates and treated with Robinin. After the
treatment period, the CCK-8 solution was added, and the plates were incubated. The absorbance was measured
at 450 nm to determine cell viability and proliferation [1].

¢ Cell Migration (Wound Healing Assay): Cells were grown to 100% confluence, and a straight "wound" was
created with a pipette tip. The cells were then treated, and images of the scratch area were taken at 0 hours and
24 hours. The migration distance was measured using image analysis software like ImageJ [1].

e Gene and Protein Expression Analysis:
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o RT-PCR: Total RNA was extracted, reverse transcribed into cDNA, and then analyzed using quantitative
real-time PCR. This was used to measure the expression levels of genes like TLR2, a-SMA, snalil, IL-6,
and TNF-a [1].

o Western Blot: Total proteins were extracted, separated by gel electrophoresis, and transferred to a
membrane. The membrane was incubated with specific primary and secondary antibodies to detect
proteins of interest, such as PI3k-p85a and phosphorylated AKT. Protein bands were visualized and
analyzed [1].

Robinin's Signaling Pathways

The following diagrams illustrate the key molecular mechanisms of Robinin identified in the research, generated using

Graphviz DOT language.
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A Robinin's Action in Pancreatic Cancer: This diagram shows how Robinin targets the TLRZ2 receptor to inhibit the

PI3K-AKT signaling pathway, leading to reduced cancer cell proliferation, migration (EMT), and inflammation [1].
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A Robinin's Cardioprotective Mechanism: This diagram illustrates how Robinin protects heart tissue from damage by

activating the Akt pathway, which inhibits GSK3[3 and Fyn, leading to the activation of the antioxidant transcription
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factor Nrf2 [3].

Interpretation of Research Findings

The available data characterizes Robinin's biological performance and therapeutic potential in specific disease

models. For your work as a researcher, this means:

¢ Mechanistic Insights: The data provides strong evidence for the molecular targets and pathways modulated by
Robinin (e.g., TLR2-PI3K-AKT in cancer, Nrf2 in cardioprotection), which is valuable for understanding its
polypharmacology.

e Therapeutic Indication: The findings highlight its potential as an adjunctive therapy for aggressive cancers like
pancreatic cancer and in managing cardiovascular conditions involving oxidative stress.

¢ Research Gap: A direct, analytical "method comparison” for quantifying Robinin itself in different matrices (like a
comparison of HPLC techniques) is not prominent in the current literature. One older study mentions an HPLC
method [4], but a contemporary comparison with newer techniques is lacking.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or
therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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